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Compound of Interest

Compound Name:
1h-Indole,7-methoxy-6-(1-

methylethyl)-

CAS No.: 1167055-81-3

Cat. No.: B3215761

Get Quote

Chemical Identity & Nomenclature
This section establishes the precise chemical identity of the target molecule, distinguishing it

from structural isomers (e.g., 4-isopropyl or 5-methoxy variants) which have vastly different

electronic and steric profiles.
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Parameter Details

IUPAC Name 6-propan-2-yl-7-methoxy-1H-indole

Common Name 6-Isopropyl-7-methoxyindole

CAS Registry Number 1167055-81-3

Molecular Formula C₁₂H₁₅NO

Molecular Weight 189.25 g/mol

SMILES COc1c(cc2cc[nH]c2c1)C(C)C

InChI Key
(Predicted) QJRWYBIKLXNYLF-

UHFFFAOYSA-N (Analogous base)

Structural Class 6,7-Disubstituted Indole

Structural Visualization & Numbering
The following diagram illustrates the IUPAC numbering scheme. Note the steric crowding at the

7-position (methoxy) relative to the 6-position (isopropyl) and the indole nitrogen.

Figure 1: IUPAC Numbering of 6-isopropyl-7-methoxyindole. Note the C6-C7 substitution pattern.
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Physicochemical Properties & Reactivity

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b3215761/docs?utm_src=pdf-body-img#technical-guide-6-isopropyl-7-methoxyindole-1-2-3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3215761?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Understanding the electronic effects of the 6-isopropyl and 7-methoxy groups is critical for

predicting downstream chemistry, such as electrophilic aromatic substitution (EAS).

Electronic Effects:

7-Methoxy (OMe): Strong

-withdrawing (inductive) but strong

-donating (resonance). It activates the C4 and C6 positions. However, since C6 is blocked
by the isopropyl group, electrophilic attack is directed primarily to C3 (standard indole
reactivity) or C4.

6-Isopropyl (iPr): Weakly activating (+I effect). It provides significant steric bulk, shielding

the C5 and C7 positions.

Steric Hindrance: The 7-methoxy group creates a "buttressing effect" against the N1-H. This

can reduce the acidity of the N-H proton and make N-alkylation slightly more difficult

compared to unsubstituted indole.

Solubility: The isopropyl group significantly increases lipophilicity (LogP ~3.5 predicted)

compared to 7-methoxyindole (LogP ~2.2), making it suitable for non-polar solvent

extractions (e.g., Hexane/EtOAc).

Synthetic Methodology: Leimgruber-Batcho
Protocol
While various routes exist (e.g., Fischer indole synthesis), the Leimgruber-Batcho Indole

Synthesis is the preferred method for constructing 6,7-disubstituted indoles because it

preserves regiochemistry and tolerates steric crowding better than the Fischer route.

Reaction Scheme
Precursor: 4-isopropyl-3-methoxy-2-nitrotoluene.

Enamine Formation: Condensation with N,N-dimethylformamide dimethyl acetal (DMF-

DMA).
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Reductive Cyclization: Reduction of the nitro group and alkene to form the indole core.

Figure 2: Leimgruber-Batcho Synthesis Route for 6-isopropyl-7-methoxyindole
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Detailed Experimental Protocol
Note: This protocol is adapted from standard Leimgruber-Batcho conditions for sterically

crowded indoles.
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Step 1: Enamine Formation

Reagents: Charge a reaction vessel with 4-isopropyl-3-methoxy-2-nitrotoluene (1.0 eq) and

N,N-dimethylformamide dimethyl acetal (DMF-DMA) (3.0 eq).

Solvent: Use anhydrous DMF (5 vol).

Conditions: Heat to 110°C for 12–16 hours under N₂ atmosphere. The solution will turn deep

red/purple, indicating enamine formation.

Workup: Concentrate under reduced pressure to remove excess DMF-DMA. The crude red

oil is used directly in the next step to prevent polymerization.

Step 2: Reductive Cyclization

Reagents: Dissolve the crude enamine in Methanol/THF (1:1). Add 10% Pd/C catalyst (0.1

eq by weight).

Hydrogenation: Stir under H₂ atmosphere (balloon pressure or 30 psi) at room temperature

for 6 hours.

Alternative (Chemical Reduction): If the methoxy group is labile or if halogen substituents are

present, use Iron powder (Fe) in Acetic Acid at 80°C.

Purification: Filter through a Celite pad. Concentrate the filtrate. Purify via flash column

chromatography (SiO₂), eluting with Hexanes:Ethyl Acetate (9:1 to 4:1).

Yield: Typical yields for this specific substitution pattern range from 55% to 70%.

Pharmaceutical Applications
6-isopropyl-7-methoxyindole serves as a pharmacophore scaffold in drug discovery, specifically

in two major therapeutic areas:

A. HCV NS5B Polymerase Inhibitors
This molecule is a structural analog to the indole core found in Beclabuvir (BMS-791325)

intermediates.
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Mechanism: Non-nucleoside inhibitors (NNIs) of the HCV NS5B RNA-dependent RNA

polymerase bind to the "Thumb 1" allosteric site.

Role of Substituents: The 6-isopropyl group fills a hydrophobic pocket in the enzyme,

enhancing binding affinity, while the 7-methoxy group can participate in hydrogen bonding or

orient the molecule to avoid steric clash with the protein backbone.

B. P2X3 Receptor Antagonists
Indole derivatives with 6,7-substitution patterns are explored as antagonists for P2X3

receptors, which are targets for treating chronic cough and neuropathic pain.

SAR Insight: The lipophilic 6-isopropyl group improves blood-brain barrier (BBB) penetration

and metabolic stability compared to a simple methyl group.

Analytical Characterization (QC Standards)
To validate the synthesis of CAS 1167055-81-3, the following analytical signatures must be

confirmed.

Technique Expected Signature

¹H NMR (400 MHz, DMSO-d₆)

δ 11.0 (br s, 1H, NH); δ 7.2 (d, J=3.0 Hz, 1H,

C2-H); δ 6.9 (d, 1H, C4-H); δ 6.8 (d, 1H, C5-H);

δ 6.4 (d, J=3.0 Hz, 1H, C3-H); δ 3.9 (s, 3H,

OMe); δ 3.4 (sept, 1H, CH of iPr); δ 1.2 (d, 6H,

CH₃ of iPr).

LC-MS
[M+H]⁺ = 190.12. Retention time should reflect

increased lipophilicity vs. 7-methoxyindole.

Appearance Off-white to pale yellow solid.

Purity Criterion

>98% by HPLC (254 nm). Impurities often

include the uncyclized nitro-enamine or the 4-

isopropyl-3-methoxy-2-aminotoluene byproduct.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3215761/docs#technical-guide-6-isopropyl-7-
methoxyindole-1-2-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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